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Compound of Interest

Compound Name: Isopropyl chloroformate

Cat. No.: B105068

An In-depth Technical Guide to Isopropyl Chloroformate Safety and Handling
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols and handling
precautions necessary for the use of isopropyl chloroformate in a laboratory and drug
development setting. Due to its hazardous properties, strict adherence to these guidelines is
critical to ensure personnel safety and prevent incidents.

Hazard Identification and Toxicology

Isopropyl chloroformate is a highly hazardous substance, classified as flammable, corrosive,
and acutely toxic.[1] It poses severe risks upon exposure through inhalation, ingestion, or skin
contact.[2][3] Inhalation is a primary route of occupational exposure due to the compound's
high volatility.[4]

Key Hazards:

e Acute Toxicity: Fatal if inhaled (DOT Poison Inhalation Hazard) and harmful if swallowed.[5]
[6] Inhalation can cause irritation of the nose and throat, coughing, shortness of breath, and
potentially delayed and life-threatening pulmonary edema.[2][5][7] The symptoms of
pulmonary edema may not manifest for several hours and are aggravated by physical
exertion.[7][8]

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b105068?utm_src=pdf-interest
https://www.benchchem.com/product/b105068?utm_src=pdf-body
https://www.benchchem.com/product/b105068?utm_src=pdf-body
https://www.benchchem.com/product/b105068?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-chloroformate
https://cameochemicals.noaa.gov/chemical/3706
https://www.benchchem.com/product/b105068
https://www.kansashealthsystem.com/-/media/Files/PDF/Poisons/ISO.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1080.pdf
https://www.valsynthese.ch/files/Katalog/Chloroformates/MSDS%20Isopropyl%20Chloroformate_V1_en.pdf
https://cameochemicals.noaa.gov/chemical/3706
https://nj.gov/health/eoh/rtkweb/documents/fs/1080.pdf
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/108236.htm
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/108236.htm
https://www.nationalacademies.org/read/23634/chapter/4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

» Corrosivity: The substance is corrosive to the eyes, skin, and respiratory tract.[7] Contact can

cause severe skin burns, deep skin burns, blisters, and permanent eye damage.[2][4][5]

» Flammability: Isopropyl chloroformate is a highly flammable liquid and vapor, with vapor/air

mixtures being explosive.[5][7] Its vapor is heavier than air and can travel a considerable

distance to an ignition source and flash back.[5]

o Reactivity: It reacts violently with water and moist air, decomposing to form isopropyl alcohol,

carbon dioxide, and corrosive hydrogen chloride (HCI) fumes.[2][4][9] This reaction can

generate heat and increase the concentration of fumes in the air.[10]

« Instability: The chemical is thermally unstable and may explode upon heating.[6][7] Notably,

explosions have occurred when it was stored in a refrigerator.[2][9][11]

icoloaical

Parameter

Value

Species Reference

LD50 (Oral)

545 mg/kg

Rat [12]

Primary Hazards

Fatal if inhaled,
Harmful if swallowed,
Causes severe skin
burns and eye

damage

N/A [6][13]

Sensitization

May cause a skin
allergy. If an allergy
develops, very low
future exposure can
cause itching and a

skin rash.

Human [2][4][5]

Physical and Chemical Properties

Isopropyl chloroformate is a colorless, volatile liquid with a pungent, irritating odor.[2][3][9]
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Property Value Reference
CAS Number 108-23-6 [7]
Molecular Formula C4H7CIO2 [6]
Molecular Weight 122.55 g/mol [11[7]
Appearance Colorless liquid with a pungent e
odor
Boiling Point 103-105 °C [6]
Melting Point -80 °C [6]
Flash Point 15.6 °C (Closed Cup) [6][12]
Density 1.074 g/cm3 at 20 °C [6]
Vapor Pressure 36 x 102 Pa at 20 °C [6]

Insoluble in water;
decomposes in water.[2][9]
Solubility Soluble in common organic
solvents like ether and
benzene.[6][10]

Auto-ignition Temperature 535 °C [6]
o Lower: 4 vol.% / Upper: 15
Flammability Limits [6]

vol.%

Hierarchy of Controls

To mitigate the significant risks associated with isopropyl chloroformate, a systematic
approach based on the hierarchy of controls must be implemented. This prioritizes the most
effective control measures.
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Hierarchy of Controls for Isopropyl Chloroformate

Elimination/Substitution

Maost Effective

© e.g., Use a less hazardous reagent

Engineering Controls elim_desc

e.g., Chemical fume hood, local exhaust ventilation, :
glove box, closed system transfer ]

Administrative Controls eng_desc

Least Effective

e.g., Standard Operating Procedures (SOPs), :
training, restricted access areas !

Personal Protective Equipment (PPE) - admin_desc

. e.g., Respirator, chemical gloves,
. safety goggles, face shield, lab coat :

ppe_desc

Click to download full resolution via product page

Caption: Hierarchy of safety controls for managing risks.
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Safe Handling and Storage

Proper handling and storage are paramount to prevent exposure and hazardous reactions.

Handling:

Always handle isopropyl chloroformate within a certified chemical fume hood or glove box
to control vapor exposure.[5][14]

Use a closed system for transfers whenever possible.[5][13]
Ensure all equipment is grounded and bonded to prevent static discharge.[5][14]
Use only non-sparking tools and explosion-proof equipment.[5][14]

Prohibit all sources of ignition, such as open flames and smoking, in handling and storage
areas.[5][7]

Avoid contact with skin, eyes, and clothing.[6] Wash hands and any exposed skin thoroughly
after handling.[5][15]

Do not eat, drink, or smoke in areas where the chemical is used.[15]

Storage:

Store in a cool, dry, well-ventilated, and fireproof area.[5][7][16]
The recommended storage temperature is < 0 °C.[6][12]

CRITICAL: Do not store in a standard refrigerator, as explosions have been documented.[2]
[5][16] Storage must be in a designated, explosion-proof, temperature-controlled unit.

Keep containers tightly closed and protected from moisture, heat, and direct sunlight.[5][6]

Store separately from incompatible materials such as water, acids, alkalis, metals (especially
iron), amines, alcohols, and oxidizing agents.[6][7][12]

Experimental Workflow: Safe Laboratory Use
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The following diagram outlines a generalized workflow for using isopropyl chloroformate in a
laboratory reaction, emphasizing critical safety checkpoints.

Phase 1: Preparation

Risk Assessment & SOP Review

Assemble & Dry Glassware
(Inert Atmosphere Setup)

Verify Fume Hood Operation

Don Appropriate PPE
(Respirator, Gloves, Goggles, etc.)

Proceed to Handling

Phase 2: Rea}?ent Handling

Equilibrate Reagent to
Required Temperature

Y

Measure Reagent in Hood
Using Dry Syringe/Cannula

\ 4

Securely Cap Reagent Bottle
& Return to Storage

Proceed to Reaction

Phase 3:‘ 'Reaction

Cool Reaction Mixture
(e.g., Ice Bath)

Slow, Dropwise Addition

of Isopropyl Chloroformate

Monitor Reaction
(Temperature, Off-gassing)

Reaction Complete

Phase 4: Worl*up & Disposal

Carefully Quench Reaction
with appropriate reagent (e.g., cold alkaline solution)

Decontaminate Glassware

Dispose of Waste in
Designated Hazardous Waste Container
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Caption: A typical safe workflow for laboratory reactions.

Personal Protective Equipment (PPE)

Workplace controls are superior to PPE; however, appropriate PPE is mandatory when
handling isopropyl chloroformate.[5]

o Respiratory Protection: For potential overexposure, a NIOSH-approved supplied-air
respirator with a full facepiece operated in a pressure-demand or other positive-pressure
mode is required.[5] For lower-level protection, respirator cartridges rated for organic vapors
and acid gases (e.g., ABEK type) may be used, subject to a formal risk assessment.[6][17]

o Eye/Face Protection: Wear tightly fitting chemical safety goggles and a face shield.[6][18][13]

o Hand Protection: Handle with chemically resistant gloves (e.g., butyl rubber, Viton). Gloves
must be inspected before use and disposed of properly after contamination.[6][17]

o Body Protection: Wear flame-retardant, antistatic protective clothing or a chemical-resistant
suit and boots to prevent skin contact.[5][6][13] An emergency shower and eyewash station
must be immediately accessible.[15]

First Aid Measures

Immediate action is crucial in the event of exposure. Effects such as pulmonary edema can be
delayed.[2][8]
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Exposure Route

First Aid Procedure Reference

Inhalation

Move victim to fresh air
immediately.[2] If not
breathing, provide artificial
respiration. If breathing is
difficult, administer oxygen.[4]
Keep the person in a half-
upright position and at rest.[7]
Seek immediate medical
attention, as delayed

pulmonary edema is a risk.[2]

[4]

Skin Contact

Immediately remove all
contaminated clothing.[15]
Promptly flush the affected
skin with large amounts of
water, followed by soap and
water washing.[4][15] Seek

immediate medical attention.

[7]

Eye Contact

Immediately flush eyes with
copious amounts of lukewarm
water for at least 15-30
minutes, occasionally lifting the
upper and lower eyelids.[2][15]
Remove contact lenses if
present and easy to do.[6]
Seek immediate medical
attention.[15]

Ingestion

Do NOT induce vomiting.[7]
Rinse the mouth with water.
[17] If the person is conscious,
give small amounts of water to

drink (no more than 1 cup for
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an adult).[4] Seek immediate
medical attention.[7][17]

Spill, Leak, and Disposal Procedures

Spill Response:

Evacuate all non-essential personnel from the spill area.[5][15]

» Remove all sources of ignition.[5][15]

o Ensure adequate ventilation.[11]

o Wear a full chemical protection suit with a self-contained breathing apparatus (SCBA).[18]
[11]

e Contain the spill. Do NOT use water.[11]

o Cover the spill with a dry, inert, non-combustible absorbent material such as dry lime, sand,
or soda ash.[5][11][15]

o Carefully collect the absorbed material using non-sparking tools and place it into a suitable,
sealable container for disposal.[11]

Ventilate and wash the spill area after cleanup is complete.[5][15]

Waste Disposal:

o Dispose of waste material through a licensed professional waste disposal company.[17]

o The preferred method of disposal is chemical incineration in a facility equipped with an
afterburner and scrubber.[17]

o Contaminated packaging should be treated as unused product and disposed of accordingly.
[17] Do not let the product enter drains.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105068?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

